
In-Depth Technical Guide: 2-
(Phenylsulfonyl)acetophenone (CAS 3406-03-9)

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-(Phenylsulfonyl)acetophenone

Cat. No.: B1293529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Phenylsulfonyl)acetophenone,

a versatile organic compound with potential applications in medicinal chemistry and drug

discovery. This document details its physicochemical properties, synthesis, and potential

biological activities, supported by experimental methodologies and visual workflows.

Physicochemical Properties
2-(Phenylsulfonyl)acetophenone, also known as phenacyl phenyl sulfone, is a white to off-

white crystalline solid.[1] Its core structure features a phenylsulfonyl group attached to an

acetophenone moiety. A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 2-(Phenylsulfonyl)acetophenone
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Property Value Reference(s)

CAS Number 3406-03-9 [1]

Molecular Formula C₁₄H₁₂O₃S [1]

Molecular Weight 260.31 g/mol [1]

Melting Point 93-95 °C [2]

Boiling Point Not available

Appearance
White to off-white crystalline

solid
[1]

Solubility
Soluble in many organic

solvents

Synonyms

Phenacyl phenyl sulfone, 2-

Oxo-2-phenylethyl phenyl

sulfone

Synthesis and Experimental Protocols
The synthesis of 2-(Phenylsulfonyl)acetophenone can be achieved through the nucleophilic

substitution reaction of a phenacyl halide with a sulfinate salt. A common and effective method

involves the reaction of phenacyl bromide with sodium benzenesulfinate.

Synthesis Workflow
The overall synthetic workflow is depicted in the following diagram:
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Step 1: Bromination of Acetophenone

Step 2: Sulfonylation

Acetophenone Phenacyl Bromide
 Br₂ / Catalyst 

2-(Phenylsulfonyl)acetophenoneSodium Benzenesulfinate

Potential Enzyme Inhibition

Downstream Effects

2-(Phenylsulfonyl)acetophenone

Enzyme Active Site

Binding

Enzyme Inhibition

Blocks Substrate Access

Modulation of Signaling Pathways

Therapeutic Effect
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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